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purification techniques for humulene epoxide II

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: (1R,3E,7E,11S)-1,5,5,8-tetramethyl-12-oxabicyclo[9.1.0]dodeca-3,7-
diene

CAS No.: 19888-34-7
Cat. No.: S1556315

Chemical Identity and Analysis

Humulene Epoxide II is an oxygenated sesquiterpene. The table below summarizes its core chemical identity

and key analytical parameters crucial for its identification in complex mixtures.

Property Description

IUPAC Name Not fully specified in search results

Common Names Humulene Epoxide I, Humulene oxide I, a-humulene oxide [1]

Molecular C15H240 [1]

Formula

Molecular 220.3505 g/mol [1]

Weight

Chemical Epoxidized form of a-humulene [2]

Structure

Key Analytical Retention Indices (RI) Non-polar column (e.g., HP-5): ~1600-1605 Polar column
Data (e.g., RTX-Wax): ~2011 [1]
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Documented Sources and Biological Activity

Humulene Epoxide II is not a synthetic compound but is found in nature. Understanding its natural sources

and studied biological effects can help contextualize its application in drug development.

¢ Natural Sources: The compound has been identified as a constituent of essential oils. One study
found it in the trunk bark of Tetraclinis articulata (Sandarac tree) at concentrations ranging from 2.6%
to 7.2% in various distilled fractions [3]. It is also known to be a reaction product in the brewing
process of beer, contributing to the "hoppy" aroma [4].
e Biological Activities: Preclinical studies suggest several therapeutic properties:
o Cytotoxic Activity: Fractions containing Humulene Epoxide Il from Tetraclinis articulata
essential oil demonstrated cytotoxic activity against human colorectal carcinoma cells (SW620),
with one fraction showing an ICso value of 25.7 pg/mL [3].
o Anti-inflammatory & Analgesic: While much of the anti-inflammatory data is associated with
its precursor, a-humulene [2] [5], the epoxide form is also investigated for its contribution to
these effects.

Critical Knowledge Gaps and Research Notes

A thorough analysis of the search results highlights areas where information is currently lacking, which is

critical for your application notes.

¢ No Detailed Purification Protocols: The available literature does not provide specific, step-by-
step isolation or purification techniques for Humulene Epoxide Il. The methods mentioned are
general for essential oil components (e.g., steam distillation, chromatographic fractionation) without
specific solvents, buffers, or column conditions for this compound [3] [6].

¢ Limited Quantitative Data: Beyond the relative percentages in essential oils, data on yield, purity,
stability, and solubility of the purified compound is absent from the searched sources.

e Pathway Information Unavailable: The search results do not contain detailed descriptions of
signaling pathways affected by Humulene Epoxide Il that could be visualized. The anti-inflammatory
activity of a-humulene is linked to the reduction of NF-kB activation [2], but this has not been explicitly
demonstrated for the epoxide.

Based on the general laboratory practices for terpenoid isolation inferred from the search results, the
following high-level workflow can be conceptualized. This diagram represents a logical, multi-stage process

for obtaining and identifying the compound, reflecting common approaches in natural product chemistry.
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Suggested Research Directions

Given the identified gaps, here are actionable steps to acquire the detailed protocols you need:

¢ Probe Deeper into Specialized Chemistry: Conduct a targeted search in specialized chemistry
databases like SciFinder-n or Reaxys, which often contain more detailed experimental procedures
from patents and journal articles that may not be indexed in general search engines.

e Explore Synthetic Approaches: If natural product isolation proves challenging, consider synthesis.
The parent compound, a-humulene, can be synthesized [4], and its epoxidation could be a viable
route. Searching for "epoxidation of humulene" or "synthesis of humulene epoxide" may yield relevant
methodologies.

e Adapt General Terpene Methods: The review on factors influencing terpene extraction [6] provides
a excellent overview of variables to optimize (drying, solvent, extraction technique). You may need to
adapt these general principles, using the GC-MS retention indices [1] as a critical guide to monitor
your purification efforts.

I hope this structured compilation of available data provides a valuable starting point for your work. Should
you require further information on the biological activities of a-humulene or general terpene extraction

techniques, I am ready to assist.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=R197061&Units=SI&Mask=2000
https://www.sciencedirect.com/topics/pharmacology-toxicology-and-pharmaceutical-science/humulene
https://pmc.ncbi.nlm.nih.gov/articles/PMC7922514/
https://en.wikipedia.org/wiki/Humulene
https://pmc.ncbi.nlm.nih.gov/articles/PMC11254484/
https://link.springer.com/article/10.1007/s11696-024-03339-z
https://www.smolecule.com/products/b1556315#purification-techniques-for-humulene-epoxide-ii
https://www.smolecule.com/products/b1556315#purification-techniques-for-humulene-epoxide-ii
https://www.smolecule.com/products/b1556315#purification-techniques-for-humulene-epoxide-ii
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1556315?utm_src=pdf-bulk
https://www.smolecule.com/products/s1556315?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s1556315?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

